(-)-Eseroline fumarate
Overview
Description
(-)-Eseroline fumarate, also known as (-)-Eseroline, is a synthetic alkaloid derivative of the alkaloid eseroline. It is a white, odorless, crystalline powder that is soluble in water, ethanol, and methanol. It has been used in scientific research for its ability to modulate the activity of various neurotransmitters, and has been studied for its potential therapeutic applications.
Scientific Research Applications
Anaerobic Oxidation and Electron Acceptance
In the context of microbiology, (-)-Eseroline fumarate has been studied for its role in the anaerobic oxidation processes of bacteria like Escherichia coli. In a study, it was used similarly to potassium ferricyanide as an electron acceptor in batch-culture experiments with E. coli, showing its potential as a tool in microbiological research and biotechnological applications (Emde, Swain, & Schink, 1989).
Structural and Pharmacological Insights
Research on (-)-Eseroline fumarate has also contributed significantly to the understanding of the relationship between molecular structure and biological activity. A study investigated its structure and antinociceptive (pain-relieving) activity, providing insights into its potential applications in pharmacology. This research showed that (-)-Eseroline fumarate has a high affinity for opioid receptor sites, indicating its potential for developing new pain relief drugs (Renzi et al., 1980).
Ocular Drug Delivery
In the field of drug delivery systems, (-)-Eseroline fumarate has been studied for its potential applications. For example, research on ketotifen fumarate-loaded silicone hydrogel contact lenses for ocular drug delivery provides a context where similar fumarate compounds are used in developing advanced drug delivery mechanisms. This indicates the broader applicability of fumarate compounds like (-)-Eseroline fumarate in innovative drug delivery solutions (Xu, Li, & Sun, 2011).
Bioenergetics and Respiration in Bacteria
Further, (-)-Eseroline fumarate has implications in the study of bacterial respiration, particularly in understanding how bacteria like E. coli use different compounds as terminal electron acceptors. The transcriptional regulation of the fumarate reductase genes in E. coli, influenced by various factors including fumarate, demonstrates the importance of such compounds in microbial metabolism and energy production (Jones & Gunsalus, 1985).
Neuropharmacology
Eseroline, a metabolite of physostigmine and related to (-)-Eseroline fumarate, has been studied for its neuropharmacological properties. It was found to induce neuronal cell death in various cell culture systems,providing important data on its neurotoxic effects. This research contributes to a deeper understanding of the neuropharmacological actions and potential risks of eseroline-related compounds (Somani, Kutty, & Krishna, 1990).
Enzyme Inhibition Studies
In biochemistry, (-)-Eseroline fumarate plays a role in studies related to enzyme inhibition. For instance, the inhibitory effects of eseroline on acetylcholinesterase, an enzyme important in nerve function, have been explored. Such studies provide insights into the interactions of this compound with biological enzymes, which can be crucial for the development of therapeutic agents (Galli et al., 1982).
properties
IUPAC Name |
(3aR,8bS)-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-ol;(E)-but-2-enedioic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O.C4H4O4/c1-13-6-7-14(2)12(13)15(3)11-5-4-9(16)8-10(11)13;5-3(6)1-2-4(7)8/h4-5,8,12,16H,6-7H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t12-,13+;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBZRRADJWNBPNY-XDRMOJKASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCN(C1N(C3=C2C=C(C=C3)O)C)C.C(=CC(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]12CCN([C@@H]1N(C3=C2C=C(C=C3)O)C)C.C(=C/C(=O)O)\C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401018016 | |
Record name | (-)-Eseroline fumarate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401018016 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(-)-Eseroline fumarate | |
CAS RN |
70310-73-5 | |
Record name | (-)-Eseroline fumarate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401018016 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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